90-15-3

1-Naphthol

In Stock

• CAS RN:
• 90-15-3

• Formula:
• C10H8O

• InChI:
• InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H

• InChIKey:
• KJCVRFUGPWSIIH-UHFFFAOYSA-N

• 1-Naphthol, a metabolite of carbaryl and naphthanlene. It is formed by spontaneous reaction from (1R, 2S)-Naphthalene epoxide followed to form 1, 4-Dihydroxynaphthalene.
  1-Naphthol is a hydroxyl-aromatic compound. Its thermodynamic properties such as heat capacity, sublimation pressure, vapor pressure, enthalpies of combustion, formation and fusion have been estimated. The decomposition of 1-naphthol in aqueous solutions on exposure to gamma radiation has been studied. The ability of biochar of orange peels in adsorbing 1-naphthol from water has been investigated. The activation energy and the reaction rate constant of the enzymatic polymerization of 1-naphthol using laccase have been reported. It undergoes hydrogenation in the presence of a rhodium catalyst to form cis,cis 1-decalol. This product is a certified reference material (CRM) certified to Internati...

(5-Methyl-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl)(phenyl)methanone

• CAS RN:
• 84490-15-3

• Formula:
• C11H10N2OS

• InChI:
• InChI=1S/C11H10N2OS/c1-7-9(13-11(15)12-7)10(14)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,13,15)

• InChIKey:
• OSGMKIWQISGXOC-UHFFFAOYSA-N

• (5-Methyl-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C11H10N2OS and its molecular weight is 218.28 g/mol. The purity is usually 95%.

7-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole

Usually In Stock

• CAS RN:
• 18390-15-3

• Formula:
• C12H14N2

• InChI:
• InChI=1S/C12H14N2/c1-9-5-6-11-10(8-9)13-12-4-2-3-7-14(11)12/h5-6,8H,2-4,7H2,1H3

• InChIKey:
• OAJUTTWFCQIPMQ-UHFFFAOYSA-N

• 7-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole is a useful research compound. Its molecular formula is C12H14N2 and its molecular weight is 186.258. The purity is usually 95%.

2-[2-(chloromethyl)prop-2-en-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione

In Stock

• CAS RN:
• 128490-15-3

• Formula:
• C12H10ClNO2

• InChI:
• InChI=1S/C12H10ClNO2/c1-8(6-13)7-14-11(15)9-4-2-3-5-10(9)12(14)16/h2-5H,1,6-7H2

• InChIKey:
• VKALUBPGMGHLTM-UHFFFAOYSA-N

• 2-[2-(chloromethyl)prop-2-en-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.

2-Bromo-5-[(carbamoylmethyl)sulfamoyl]benzoic acid

In Stock

• CAS RN:
• 848290-15-3

• Formula:
• C9H9BrN2O5S

• InChI:
• InChI=1S/C9H9BrN2O5S/c10-7-2-1-5(3-6(7)9(14)15)18(16,17)12-4-8(11)13/h1-3,12H,4H2,(H2,11,13)(H,14,15)

• InChIKey:
• KXIGBOLOYTWFGK-UHFFFAOYSA-N

• 2-Bromo-5-[(carbamoylmethyl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C9H9BrN2O5S and its molecular weight is 337.14. The purity is usually 95%.

(4-Bromo-2-fluorophenyl)(cyclopropyl)methanone

In Stock

• CAS RN:
• 898790-15-3

• Formula:
• C10H8BrFO

• InChI:
• InChI=1S/C10H8BrFO/c11-7-3-4-8(9(12)5-7)10(13)6-1-2-6/h3-6H,1-2H2

• InChIKey:
• NULDLBYCYVZYLM-UHFFFAOYSA-N

• (4-Bromo-2-fluorophenyl)(cyclopropyl)methanone is a useful research compound. Its molecular formula is C10H8BrFO and its molecular weight is 243.07 g/mol. The purity is usually 95%.

4-Thiazolepropanoic acid, 2-[[[1-(cyclohexylmethyl)-1,2,5,6,7,8,9,10-octahydro-2-oxocycloocta[b]pyridin-3-yl]carbonyl]amino]-

Usually In Stock

• CAS RN:
• 885490-15-3

• Formula:
• C25H33N3O4S

• InChI:
• InChI=1S/C25H33N3O4S/c29-22(30)13-12-19-16-33-25(26-19)27-23(31)20-14-18-10-6-1-2-7-11-21(18)28(24(20)32)15-17-8-4-3-5-9-17/h14,16-17H,1-13,15H2,(H,29,30)(H,26,27,31)

• InChIKey:
• SYBONVBDFTYUQP-UHFFFAOYSA-N

• 4-Thiazolepropanoic acid, 2-[[[1-(cyclohexylmethyl)-1,2,5,6,7,8,9,10-octahydro-2-oxocycloocta[b]pyridin-3-yl]carbonyl]amino]- is a useful research compound. Its molecular formula is C25H33N3O4S and its molecular weight is 471.6 g/mol. The purity is usually 95%.

9-(3-ethoxy-4-hydroxyphenyl)-2-(thiophen-2-yl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

In Stock

• CAS RN:
• 534590-15-3

• Formula:
• C21H20N4O3S

• InChI:
• InChI=1S/C21H20N4O3S/c1-2-28-16-11-12(8-9-14(16)26)19-18-13(5-3-6-15(18)27)22-21-23-20(24-25(19)21)17-7-4-10-29-17/h4,7-11,19,26H,2-3,5-6H2,1H3,(H,22,23,24)

• InChIKey:
• MJGJBBKRIYFIKS-UHFFFAOYSA-N

• 9-(3-ethoxy-4-hydroxyphenyl)-2-(thiophen-2-yl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.

N-(1,3-benzodioxol-5-yl)-2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 872590-15-3

• Formula:
• C20H17N3O5S

• InChI:
• InChI=1S/C20H17N3O5S/c24-19(22-14-2-4-16-18(8-14)28-12-26-16)10-29-20-21-5-6-23(20)9-13-1-3-15-17(7-13)27-11-25-15/h1-8H,9-12H2,(H,22,24)

• InChIKey:
• FGDZXHVOOXZRSB-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-yl)-2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H17N3O5S and its molecular weight is 411.43. The purity is usually 95%.

7-Chloro-5-(4-(2-methoxyphenyl)piperazin-1-yl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazoline

In Stock

• CAS RN:
• 893790-15-3

• Formula:
• C27H22ClF3N6O

• InChI:
• InChI=1S/C27H22ClF3N6O/c1-38-23-8-3-2-7-22(23)35-11-13-36(14-12-35)25-20-16-19(28)9-10-21(20)37-26(32-25)24(33-34-37)17-5-4-6-18(15-17)27(29,30)31/h2-10,15-16H,11-14H2,1H3

• InChIKey:
• PZVJNJXIJNKLLE-UHFFFAOYSA-N

• 7-Chloro-5-(4-(2-methoxyphenyl)piperazin-1-yl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C27H22ClF3N6O and its molecular weight is 538.96. The purity is usually 95%.

N-(3-methoxyphenethyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

In Stock

• CAS RN:
• 953190-15-3

• Formula:
• C17H19N3O3S

• InChI:
• InChI=1S/C17H19N3O3S/c1-23-14-4-2-3-12(9-14)5-7-18-15(21)10-13-11-24-17-19-8-6-16(22)20(13)17/h2-4,6,8-9,13H,5,7,10-11H2,1H3,(H,18,21)

• InChIKey:
• WXDAGJKUJNIANA-UHFFFAOYSA-N

• N-(3-methoxyphenethyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.

2-Oxa-3-azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester, radical ion(1+) (9CI)

• CAS RN:
• 110590-15-3

• Formula:
• C8H13NO3

• 2-Oxa-3-azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester, radical ion(1+) (9CI), also known as 2-Oxa-3-azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester, radical ion(1+) (9CI), is a useful research compound. Its molecular formula is C8H13NO3. The purity is usually 95%.

Propanamide, 2-methyl-2-(1-oxobutoxy)-N-(3-trifluoromethyl-4-nitrophen yl)-

• CAS RN:
• 110990-15-3

• Formula:
• C9H8F6O4

• Propanamide, 2-methyl-2-(1-oxobutoxy)-N-(3-trifluoromethyl-4-nitrophen yl)-, also known as Propanamide, 2-methyl-2-(1-oxobutoxy)-N-(3-trifluoromethyl-4-nitrophen yl)-, is a useful research compound. Its molecular formula is C9H8F6O4. The purity is usually 95%.

Tert-butyl 12-ethynyl-8-methyl-9-oxo-2,4,8-triazatricyclo[8.4.0.0^{2,6}]tetradeca-1(14),3,5,10,12-pentaene-5-carboxylate

• CAS RN:
• 173990-15-3

• Formula:
• C19H19N3O3

• InChI:
• InChI=1S/C19H19N3O3/c1-6-12-7-8-14-13(9-12)17(23)21(5)10-15-16(20-11-22(14)15)18(24)25-19(2,3)4/h1,7-9,11H,10H2,2-5H3

• InChIKey:
• YTUMMZANIYQNOM-UHFFFAOYSA-N

• RY024 is a behavioral alcohol antagonist.

N-[4-(4-fluorophenyl)-2-thiazolyl]-2-[(4-methylphenyl)sulfonylamino]benzamide

In Stock

• CAS RN:
• 330190-15-3

• Formula:
• C23H18FN3O3S2

• InChI:
• InChI=1S/C23H18FN3O3S2/c1-15-6-12-18(13-7-15)32(29,30)27-20-5-3-2-4-19(20)22(28)26-23-25-21(14-31-23)16-8-10-17(24)11-9-16/h2-14,27H,1H3,(H,25,26,28)

• InChIKey:
• XWAUCQGRYNYIOT-UHFFFAOYSA-N

• N-[4-(4-fluorophenyl)-2-thiazolyl]-2-[(4-methylphenyl)sulfonylamino]benzamide is a sulfonamide.

Bodipy tmr-X

In Stock

• CAS RN:
• 217190-15-3

• Formula:
• C31H35BF2N4O6

• InChI:
• InChI=1S/C31H35BF2N4O6/c1-20-25(13-15-28(39)35-18-6-4-5-7-31(42)44-38-29(40)16-17-30(38)41)21(2)36-27(20)19-23-10-14-26(37(23)32(36,33)34)22-8-11-24(43-3)12-9-22/h8-12,14,19H,4-7,13,15-18H2,1-3H3,(H,35,39)

• InChIKey:
• GRDQURHVJJVDRY-UHFFFAOYSA-N

• BODIPY TMR-X is a BODIPY dye and a pyrrolidinone. It has a role as a fluorochrome. It derives from a 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene.

1-(4-chlorophenyl)-4-methyl-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 1247390-15-3

• Formula:
• C10H10ClN3

• InChI:
• InChI=1S/C10H10ClN3/c1-7-6-14(13-10(7)12)9-4-2-8(11)3-5-9/h2-6H,1H3,(H2,12,13)

• InChIKey:
• CTXMJVLARGENOG-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-4-methyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C10H10ClN3 and its molecular weight is 207.66 g/mol. The purity is usually 95%.

2-(4-(Difluoromethyl)phenyl)-2,2-difluoroethyl trifluoromethanesulfonate

In Stock

• CAS RN:
• 1886990-15-3

• Formula:
• C10H7F7O3S

• InChI:
• InChI=1S/C10H7F7O3S/c11-8(12)6-1-3-7(4-2-6)9(13,14)5-20-21(18,19)10(15,16)17/h1-4,8H,5H2

• InChIKey:
• LBVHGFIRZBYHHW-UHFFFAOYSA-N

• 2-(4-(Difluoromethyl)phenyl)-2,2-difluoroethyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C10H7F7O3S and its molecular weight is 340.22 g/mol. The purity is usually 95%.

2-[(Butylamino)methyl]-6-ethoxyphenol

In Stock

• CAS RN:
• 1019490-15-3

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c1-3-5-9-14-10-11-7-6-8-12(13(11)15)16-4-2/h6-8,14-15H,3-5,9-10H2,1-2H3

• InChIKey:
• VCGGNFASQRIIGI-UHFFFAOYSA-N

• 2-[(Butylamino)methyl]-6-ethoxyphenol is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.

1-benzyl-3-(benzyloxy)-N-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014090-15-3

• Formula:
• C25H23N3O3

• InChI:
• InChI=1S/C25H23N3O3/c1-30-22-14-12-21(13-15-22)26-24(29)23-17-28(16-19-8-4-2-5-9-19)27-25(23)31-18-20-10-6-3-7-11-20/h2-15,17H,16,18H2,1H3,(H,26,29)

• InChIKey:
• PPKBVGOFGIGNBR-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.477. The purity is usually 95%.

[3-(Propan-2-yl)piperidin-3-yl]methanol

In Stock

• CAS RN:
• 1784390-15-3

• Formula:
• C9H19NO

• InChI:
• InChI=1S/C9H19NO/c1-8(2)9(7-11)4-3-5-10-6-9/h8,10-11H,3-7H2,1-2H3

• InChIKey:
• CHXUMKPVYHZWSN-UHFFFAOYSA-N

• [3-(Propan-2-yl)piperidin-3-yl]methanol is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.257. The purity is usually 95%.

tert-butyl (2R,3R)-1-(6-fluoropyridine-3-carbonyl)-2-methylpiperidine-3-carboxylate

Usually In Stock

• CAS RN:
• 2094190-15-3

• Formula:
• C17H23FN2O3

• InChI:
• InChI=1S/C17H23FN2O3/c1-11-13(16(22)23-17(2,3)4)6-5-9-20(11)15(21)12-7-8-14(18)19-10-12/h7-8,10-11,13H,5-6,9H2,1-4H3/t11-,13-/m1/s1

• InChIKey:
• CCYLXKOLZKBOEU-DGCLKSJQSA-N

• Tert-butyl (2R,3R)-1-(6-fluoropyridine-3-carbonyl)-2-methylpiperidine-3-carboxylate is a useful research compound. Its molecular formula is C17H23FN2O3 and its molecular weight is 322.38. The purity is usually 95%.